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Cat. No.: B606341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BRD0476 is a small molecule that has been identified as a potent suppressor of cytokine-

induced apoptosis in pancreatic beta-cells.[1][2] This compound offers a promising tool for

research into beta-cell preservation and potential therapeutic strategies for diabetes.

BRD0476's mechanism of action involves the inhibition of the deubiquitinase USP9X, which in

turn leads to a decrease in the phosphorylation of JAK2 and STAT1, key components of the

interferon-gamma (IFN-γ) signaling pathway.[2][3] By mitigating the cytotoxic effects of pro-

inflammatory cytokines, BRD0476 helps to preserve beta-cell viability and function.

These application notes provide detailed protocols for the use of BRD0476 in treating

pancreatic beta-cell lines and primary human islets, along with methods for assessing its

protective effects.

Quantitative Data Summary
The following tables summarize the effective concentrations and reported effects of BRD0476
in pancreatic beta-cell models.

Table 1: BRD0476 Efficacy Data
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Parameter Cell Type Value Reference

EC50 (Apoptosis

Inhibition)
Pancreatic β-cells 0.78 µM [4]

Maximum Inhibitory

Activity (Apoptosis)
Pancreatic β-cells 99% [4]

Effective

Concentration (JAK-

STAT Signaling

Inhibition)

Primary Human Islets 2-5 µM [5]

Table 2: Experimental Conditions for Cytokine-Induced Apoptosis

Cell Type Cytokine Cocktail Treatment Duration Reference

INS-1E
IL-1β (50 units/ml) +

IFN-γ (100 units/ml)
6 or 24 hours

INS-1E

IL-1β (20 ng/mL) +

IFN-γ (50 ng/mL) +

TNF-α (50 ng/mL)

48 hours [6]

Human Islets IL-1β + IFN-γ + TNF-α 6 days [2]

Human Islets
IL-1β (50 U/mL) +

IFN-γ (1000 U/mL)
24 hours

Signaling Pathway
The following diagram illustrates the proposed mechanism of action for BRD0476 in pancreatic

beta-cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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